Cas no 1187928-21-7 (4-bromo-1,3-benzothiazole-2-carboxylic acid)

• Product Name: 4-bromo-1,3-benzothiazole-2-carboxylic acid
• CAS No: 1187928-21-7
• MF: C₈H₄BrNO₂S
• MW: 258.091859817505
• MDL: MFCD11217358
• CID: 848327
• PubChem ID: 53407904
• Update Time: 2025-04-19

4-bromo-1,3-benzothiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxylic acid, 4-bromo-
• 4-bromo-1,3-benzothiazole-2-carboxylic acid
• 4-Bromobenzothiazole-2-carboxylic acid
• 4-Bromo-benzothiazole-2-carboxylic acid
• 4-BROMOBENZO[D]THIAZOLE-2-CARBOXYLIC ACID
• PB34596
• 4-BROMO-2-BENZOTHIAZOLECARBOXYLIC ACID
• P11108
• AS-50787
• 1187928-21-7
• AKOS022668370
• 4-BROMOBENZO[D]THIAZOLE-2-CARBOXYLICACID
• MFCD11217358
• DTXSID901283466
• SCHEMBL3640930
• CS-0054619

• MDL： MFCD11217358
• Inchi： 1S/C8H4BrNO2S/c9-4-2-1-3-5-6(4)10-7(13-5)8(11)12/h1-3H,(H,11,12)
• InChI Key： SPKGFAPPOURYHT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=C(C(=O)O)S2

Computed Properties

• Exact Mass: 256.91461g/mol
• Monoisotopic Mass: 256.91461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 78.4Ų

4-bromo-1,3-benzothiazole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)